Cas no 1448030-89-4 (N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1448030-89-4
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 6510507
• Update Time: 2025-07-10

N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-5-(2,5-dimethoxyphenyl)-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C24H25N3O5/c1-27-19(14-18(26-27)17-13-16(30-2)8-9-22(17)31-3)24(29)25-11-10-20(28)23-12-15-6-4-5-7-21(15)32-23/h4-9,12-14,20,28H,10-11H2,1-3H3,(H,25,29)
• InChI Key： LPDIFVDNXKTZGR-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC(OC)=CC=C2OC)C=C(C(NCCC(C2=CC3=CC=CC=C3O2)O)=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide

Comprehensive Analysis of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1448030-89-4)

The compound N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1448030-89-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzofuran moiety, a hydroxypropyl chain, and a dimethoxyphenyl-substituted pyrazole core, making it a subject of significant interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries.

One of the most searched questions about this compound revolves around its synthetic pathway and biological activity. Researchers often explore whether N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide exhibits any enzyme inhibition or receptor binding capabilities. Preliminary studies suggest that its pyrazole-carboxamide backbone may interact with specific cellular targets, though further validation is required. The presence of methoxy groups and a benzofuran ring could enhance its bioavailability, a topic frequently discussed in drug discovery forums.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention due to its potential as a building block for eco-friendly pharmaceuticals. The hydroxypropyl segment, for instance, may facilitate water solubility, addressing a common challenge in drug formulation. Additionally, the dimethoxyphenyl group is often associated with antioxidant properties, aligning with the growing demand for neuroprotective and anti-inflammatory agents. These attributes make CAS No. 1448030-89-4 a compelling candidate for future therapeutic development.

Another trending topic is the computational modeling of N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide. With advancements in AI-driven drug design, scientists are leveraging molecular docking simulations to predict its interactions with proteins like kinases or G-protein-coupled receptors. Such approaches reduce experimental costs and accelerate the identification of lead compounds. The compound’s structural complexity also makes it a valuable case study for cheminformatics enthusiasts.

From an industrial perspective, the scalability of synthesizing CAS No. 1448030-89-4 is a frequent query. Optimizing its production involves balancing yield, purity, and cost-efficiency, especially when dealing with multi-step reactions involving benzofuran derivatives. Manufacturers are increasingly adopting flow chemistry techniques to address these challenges, reflecting broader shifts toward process intensification in fine chemical synthesis.

In summary, N-3-(1-benzofuran-2-yl)-3-hydroxypropyl-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide represents a nexus of innovation in medicinal chemistry and material science. Its multifaceted structure and potential applications resonate with current trends in personalized medicine and sustainable technology. As research progresses, this compound may unlock new avenues for addressing unmet medical needs while adhering to environmental stewardship principles.